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Compound of Interest

Compound Name: Bliretrigine

Cat. No.: B12422984

For Researchers, Scientists, and Drug Development Professionals

This document outlines the synthetic pathway for Bliretrigine (also known as C-162), a
molecule of interest in pharmaceutical research. The synthesis involves a multi-step process
culminating in the formation of the final amide product. This guide provides detailed protocols
for the synthesis of key precursors and their final coupling, supported by quantitative data and
visual diagrams to aid in comprehension and replication for research purposes.

l. Overview of the Synthetic Strategy

The synthesis of Bliretrigine can be conceptually divided into three main stages:

» Synthesis of Precursor 1: Preparation of 2-aminopyrimidine-5-carboxylic acid.

o Synthesis of Precursor 2: Preparation of 8-amino-2,3,4,5-tetrahydro-1H-benzo[c]azepine.
o Final Coupling: Amide bond formation between the two precursors to yield Bliretrigine.

A generalized overview of this synthetic approach is depicted below.
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« To cite this document: BenchChem. [Synthesis Pathway of Bliretrigine for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422984+#bliretrigine-synthesis-pathway-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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